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Compound of Interest

Compound Name: Azido-PEG2-azide

Cat. No.: B2901428 Get Quote

An In-depth Technical Guide to Azido-PEG2-
azide
This guide provides comprehensive information on the chemical properties and applications of

Azido-PEG2-azide, a bifunctional crosslinker widely utilized in chemical biology, drug

development, and materials science. It is tailored for researchers, scientists, and professionals

in these fields.

Core Properties of Azido-PEG2-azide
Azido-PEG2-azide, also known as 1,2-bis(2-azidoethoxy)ethane, is a hydrophilic polyethylene

glycol (PEG) linker. Its structure is characterized by a short, flexible PEG spacer flanked by two

terminal azide groups. This bifunctionality makes it an ideal tool for "click chemistry" reactions,

enabling the efficient conjugation of molecules.

Data Presentation

The quantitative data for Azido-PEG2-azide is summarized in the table below. It is important to

note that different CAS numbers have been reported for this compound, which may refer to

different suppliers or batches.
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Property Value Source(s)

Molecular Formula C6H12N6O2 [1]

Molecular Weight 200.2 g/mol [1][2]

CAS Number 59559-06-7 or 1379365-47-5 [3][4]

Appearance Colorless to light yellow liquid [3]

Density 1.15 g/cm³ [3]

Experimental Protocols
A common application of Azido-PEG2-azide is in copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reactions. Below is a generalized protocol for the conjugation of two

alkyne-containing molecules (Molecule A and Molecule B) using Azido-PEG2-azide as a linker.

Materials:

Alkyne-functionalized Molecule A

Alkyne-functionalized Molecule B

Azido-PEG2-azide

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Solvent (e.g., DMSO, DMF, or a mixture with water)

Purification system (e.g., HPLC, column chromatography)

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve the alkyne-functionalized Molecule A

and a molar excess of Azido-PEG2-azide in the chosen solvent.
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Initiation of the First Click Reaction: Add a freshly prepared solution of sodium ascorbate,

followed by a solution of copper(II) sulfate. The reaction mixture is stirred at room

temperature.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such

as TLC, LC-MS, or NMR to confirm the formation of the mono-alkyne-azide product.

Purification (Optional): Once the first reaction is complete, the mono-functionalized product

can be purified to remove excess Azido-PEG2-azide.

Second Click Reaction: The purified mono-alkyne-azide product is then reacted with the

alkyne-functionalized Molecule B under similar reaction conditions (sodium ascorbate and

copper(II) sulfate).

Final Purification: The final conjugate is purified using an appropriate method like HPLC to

remove any unreacted starting materials and byproducts.

Characterization: The final product is characterized by analytical techniques such as mass

spectrometry and NMR to confirm its identity and purity.

Visualizations
Logical Relationship of Azido-PEG2-azide
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Caption: Key features and applications of Azido-PEG2-azide.

Experimental Workflow for Bifunctional Conjugation
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Step 1: First Click Reaction

Step 2: Second Click Reaction

Purification & Analysis
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Caption: Workflow for conjugating two molecules using Azido-PEG2-azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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